![molecular formula C17H15ClN4O6S B2973654 6-chloro-4-(methylsulfonyl)-N'-[(4-nitrophenyl)methylene]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide CAS No. 866134-94-3](/img/structure/B2973654.png)
6-chloro-4-(methylsulfonyl)-N'-[(4-nitrophenyl)methylene]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide
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Description
6-chloro-4-(methylsulfonyl)-N'-[(4-nitrophenyl)methylene]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide is a useful research compound. Its molecular formula is C17H15ClN4O6S and its molecular weight is 438.84. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivatives
- Research on diaryl azines and their derivatives, including those with amino acid linkages, reveals methods for synthesizing complex molecules that could be foundational in creating new compounds with potential biological or material applications (El-Sayed, 2007). The study discusses the reactions of benzaldehydeazines with chlorosulfonic acid to yield various disulfonyl chlorides, which are then used to synthesize further derivatives.
Molecular Docking and Biological Screening
- A study on the synthesis of novel pyridine derivatives, including their molecular docking and in vitro screening, highlights the potential for such compounds in antimicrobial and antioxidant applications. This suggests that similar compounds could be explored for their biological activities (Flefel et al., 2018).
Hydrolysis Mechanism and Environmental Stability
- Investigations into the hydrolysis mechanisms of sulfonylurea herbicides provide insights into the environmental stability and degradation pathways of sulfonyl-containing compounds, which could be relevant for understanding the behavior of similar chemicals in environmental contexts (Hemmamda et al., 1994).
Potential Pesticidal Activity
- The synthesis of phenyl tribromomethyl sulfone derivatives with potential pesticidal activity suggests avenues for developing new agrochemicals. Such research indicates the possibility of similar compounds being used in the design of novel pesticides or fungicides (Borys et al., 2012).
Synthetic Methodologies for Functionalized Compounds
- Studies on the synthesis of 4H-1,2-benzoxazine derivatives with various substituents provide methods for creating functionalized aromatic compounds, which could be useful in pharmaceutical synthesis or material science (Nakamura et al., 2003).
Antimicrobial and Antioxidant Properties
- Research on the synthesis of triazolothiadiazine derivatives and their subsequent screening for biological activity demonstrates the potential antimicrobial and antioxidant properties of such compounds. This suggests that similar molecules could be explored for therapeutic applications (Sumangala et al., 2012).
properties
IUPAC Name |
6-chloro-4-methylsulfonyl-N-[(E)-(4-nitrophenyl)methylideneamino]-2,3-dihydro-1,4-benzoxazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O6S/c1-29(26,27)21-10-16(28-15-7-4-12(18)8-14(15)21)17(23)20-19-9-11-2-5-13(6-3-11)22(24)25/h2-9,16H,10H2,1H3,(H,20,23)/b19-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJISRTQUNKVTQZ-DJKKODMXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CC(OC2=C1C=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)N1CC(OC2=C1C=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.